Cas no 2227685-70-1 ((1R)-2-amino-1-2-(dimethylamino)pyridin-3-ylethan-1-ol)

• Product Name: (1R)-2-amino-1-2-(dimethylamino)pyridin-3-ylethan-1-ol
• CAS No: 2227685-70-1
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 6330355
• PubChem ID: 165737168
• Update Time: 2025-06-14

(1R)-2-amino-1-2-(dimethylamino)pyridin-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-2-(dimethylamino)pyridin-3-ylethan-1-ol
• EN300-1743105
• 2227685-70-1
• (1R)-2-amino-1-[2-(dimethylamino)pyridin-3-yl]ethan-1-ol

• Inchi： 1S/C9H15N3O/c1-12(2)9-7(8(13)6-10)4-3-5-11-9/h3-5,8,13H,6,10H2,1-2H3/t8-/m0/s1
• InChI Key： VYIXXASLYRFOPJ-QMMMGPOBSA-N
• SMILES： O[C@@H](CN)C1=CC=CN=C1N(C)C

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 62.4Ų

Additional information on (1R)-2-amino-1-2-(dimethylamino)pyridin-3-ylethan-1-ol

Comprehensive Overview of (1R)-2-amino-1-(2-(dimethylamino)pyridin-3-yl)ethan-1-ol (CAS No. 2227685-70-1)

The compound (1R)-2-amino-1-(2-(dimethylamino)pyridin-3-yl)ethan-1-ol (CAS No. 2227685-70-1) is a chiral amino alcohol derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyridine ring substituted with a dimethylamino group and an amino alcohol side chain, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting central nervous system (CNS) disorders, enzyme inhibition, and receptor modulation.

In recent years, the demand for chiral building blocks like (1R)-2-amino-1-(2-(dimethylamino)pyridin-3-yl)ethan-1-ol has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. This compound’s stereochemistry is particularly noteworthy, as the (1R) configuration often enhances binding affinity and selectivity in drug-target interactions. Its pyridine core is a common motif in FDA-approved drugs, underscoring its relevance in modern therapeutics.

One of the most searched topics related to this compound is its role in neuropharmacology. Given the growing prevalence of neurodegenerative diseases and mental health conditions, researchers are exploring how (1R)-2-amino-1-(2-(dimethylamino)pyridin-3-yl)ethan-1-ol could contribute to novel treatments. Its dimethylamino and amino alcohol functionalities suggest potential interactions with neurotransmitter receptors, such as those for dopamine or serotonin, making it a candidate for further study in psychoactive drug development.

Another area of interest is the compound’s utility in catalysis and ligand design. The pyridine and amino alcohol groups can act as coordinating sites for metal ions, enabling applications in homogeneous catalysis. This aligns with the broader trend of developing sustainable chemical processes, a hot topic in green chemistry. Researchers are investigating whether this compound can serve as a ligand for transition metal catalysts in asymmetric transformations, which are critical for producing enantiomerically pure pharmaceuticals.

From a synthetic perspective, (1R)-2-amino-1-(2-(dimethylamino)pyridin-3-yl)ethan-1-ol poses intriguing challenges and opportunities. Its preparation often involves stereoselective synthesis, a field that has seen significant progress due to innovations in organocatalysis and biocatalysis. Questions frequently arise about the optimal routes for its synthesis, including the use of chiral auxiliaries or enzymatic resolution. These methods are not only efficient but also align with the industry’s shift toward environmentally friendly practices.

The compound’s physicochemical properties, such as its solubility, stability, and pKa, are also critical for its practical applications. For instance, its amino alcohol moiety may influence its behavior in aqueous solutions, a factor that is vital for formulation scientists. Additionally, its logP value could determine its bioavailability, a key consideration in drug design. These aspects are frequently explored in ADME studies (Absorption, Distribution, Metabolism, and Excretion), which are essential for preclinical development.

In summary, (1R)-2-amino-1-(2-(dimethylamino)pyridin-3-yl)ethan-1-ol (CAS No. 2227685-70-1) is a multifaceted compound with broad applicability in pharmaceutical research, catalysis, and material science. Its structural features and chiral nature make it a subject of ongoing investigation, particularly in the context of CNS therapeutics and sustainable chemistry. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing both drug discovery and industrial applications.